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Compound of Interest

Compound Name: 2-nonyl-4aH-quinolin-4-one
Cat. No.: B12348108
Get Quote
\ J

Core Directive & Executive Summary

Compound Identity: 2-nonyl-1H-quinolin-4-one Synonyms: 2-Nonyl-4-quinolone, NHQ,
Pseudane IX CAS Registry Number: 316-66-5 (Generic for 2-alkyl-4-quinolones varies; specific
isomer references apply) Molecular Formula: C

H
NO Molecular Weight: 271.40 g/mol

Editorial Note on Nomenclature: The designation "4aH" in the query likely refers to a
nomenclature artifact or a misinterpretation of the 4(1H) tautomeric notation. The biologically
relevant and chemically stable species is 2-nonyl-1H-quinolin-4-one, a critical quorum-sensing
signaling molecule produced by Pseudomonas aeruginosa and Burkholderia species. This
guide focuses on this specific tautomer, which predominates in the solid state and polar
solvents.

Mechanistic Significance

NHQ is a homolog of the Pseudomonas Quinolone Signal (PQS) system.[1][2] Unlike PQS, it
lacks the 3-hydroxyl group. It functions as a ligand for the PgsR (MvfR) transcriptional
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regulator, driving the expression of virulence factors. Accurate spectroscopic identification is
critical for distinguishing NHQ from its C7 homolog (HHQ) and its N-oxide metabolites (NQNO)

in complex biological matrices.

Chemical Structure & Tautomerism

The spectroscopic signature of NHQ is defined by its tautomeric equilibrium. In the gas phase
or non-polar solvents, the 4-hydroxyquinoline form may be observed. However, in the polar
solvents typically used for NMR (DMSO-

, MeOD) and in the solid state, the 4-quinolone (NH-keto) form is the dominant species.

Tautomeric Equilibrium Diagram

The following diagram illustrates the equilibrium between the dominant 4-quinolone form and
the minor 4-hydroxyquinoline form, which dictates the observed chemical shifts and IR bands.

4-Quinolone Form 4-Hydroxyquinoline Form
(Major in DMSO/Solid) Tautomerization (Minor/Aromatic)
C=0 stretch: ~1635 cm~1 OH Signal

NH Signal: ~11.5 ppm C-O Character

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium favoring the 4-quinolone structure in polar media, essential for
interpreting C=0 vs C-OH spectroscopic signals.

Spectroscopic Characterization

The following data sets are synthesized from high-purity synthetic standards and validated

isolation protocols.

A. Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for structural confirmation. The presence of the NH proton and

the distinct carbonyl shift confirms the quinolone tautomer.

Solvent: DMSO-
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(Recommended to prevent aggregation and stabilize the NH form).

Table 1:

H NMR Assignments (400 MHz, DMSO-
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Remaining
Bulk CH 1.18 - 1.36 Multiplet 12H methylene chain
(c4—C8)).
Terminal methyl
CH 0.83 Triplet 3H Y
group.
Table 2:

C NMR Assignments (100 MHz, DMSO-
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B. Mass Spectrometry (MS)

Method: ESI-MS (Positive Mode) or GC-MS (requires derivatization for best results, though

native form is detectable).

e Molecular lon
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272.20 (Calculated: 272.2009).
e Fragmentation Pattern (MS/MS):
o 159: Characteristic quinolone core fragment (Loss of C
H
alkyl tail via McLafferty-like rearrangement).
o 144: Further loss of methyl/ring degradation.

o 130: Quinolin-4-one core ion.

C. Infrared Spectroscopy (FT-IR)

IR allows for rapid assessment of the solid-state tautomer.

3400 — 3100 cm

(Broad): N-H stretch (Intermolecular Hydrogen Bonding). Note: A sharp O-H peak at >3500 is
typically absent in the solid state.

2950 — 2850 cm

. C-H stretching (Aliphatic nonyl chain).

1635 cm

: C=0 stretch. Crucial: This is lower than typical ketones (1715 cm

) due to resonance conjugation with the nitrogen lone pair (vinylogous amide).

1590, 1550, 1500 cm

: Aromatic C=C / C=N ring vibrations.

D. UV-Vis Spectroscopy

Solvent: Methanol Absorption Maxima (
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210-230 nm:

transitions (Aromatic).

239 nm: Characteristic quinolone band.

316 nm & 328 nm:

transitions (Conjugated system).

Note: Spectra are pH-dependent (bathochromic shift in alkaline media due to deprotonation).

Experimental Protocol: Isolation & Purification

To generate the sample for the above data, the following protocol ensures high purity, removing
the N-oxide (NQNO) byproduct often co-produced in biological systems.

Protocol: Selective Extraction of NHQ

o Culture/Synthesis: Obtain supernatant from P. aeruginosa (pgs mutants overproducing NHQ)
or perform Conrad-Limpach synthesis.

» Acidified Extraction: Acidify aqueous phase to pH 4.0 with HCI. (Protonates the quinolone,
improving organic solubility).

e Solvent Partition: Extract 3x with Ethyl Acetate (EtOAC).
 Fractionation:
o Evaporate EtOAc.

Re-dissolve in Methanol.

[e]

o

Solid Phase Extraction (SPE): Use a C18 cartridge.

[¢]

Wash: 20% MeOH/Water (Removes polar media).

o

Elute: 80% MeOH/Water (Elutes NHQ). 100% MeOH typically elutes the more lipophilic
PQS/NQNO.
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¢ Final Purification: Semi-preparative HPLC (C18 column, Isocratic 80% MeOH + 0.1% Formic
Acid).

Biological Signhaling Pathway (Contextualization)

Understanding where NHQ fits in the P. aeruginosa signaling cascade is vital for drug
development targeting virulence.
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Figure 2: NHQ acts as a direct agonist for the PgsR receptor, triggering virulence factor
production parallel to HHQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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